Cas no 92235-34-2 (tert-butyl N-[(3S)-2-oxopyrrolidin-3-yl]carbamate)

Tert-butyl N-[(3S)-2-oxopyrrolidin-3-yl]carbamate is a chiral intermediate widely used in organic synthesis and pharmaceutical applications. Its key advantages include high stereochemical purity, stability under standard conditions, and compatibility with a range of reaction conditions, making it valuable for the preparation of enantiomerically pure compounds. The tert-butyloxycarbonyl (Boc) protecting group enhances its utility in peptide synthesis, allowing selective deprotection under mild acidic conditions. This compound is particularly useful in the synthesis of bioactive molecules, including protease inhibitors and other pharmacologically active agents. Its well-defined structure and reliable performance make it a preferred choice for researchers requiring precise control over synthetic pathways.
tert-butyl N-[(3S)-2-oxopyrrolidin-3-yl]carbamate structure
92235-34-2 structure
Product Name:tert-butyl N-[(3S)-2-oxopyrrolidin-3-yl]carbamate
CAS No:92235-34-2
MF:C9H16N2O3
MW:200.234942436218
MDL:MFCD03426144
CID:800532
PubChem ID:10750535
Update Time:2025-06-11

tert-butyl N-[(3S)-2-oxopyrrolidin-3-yl]carbamate Chemical and Physical Properties

Names and Identifiers

    • (S)-tert-Butyl (2-oxopyrrolidin-3-yl)carbamate
    • (2-oxopyrrolidin-3-(S)-yl)carbamic acid tert-butyl ester
    • (S)-BOC-3-AMINO-2-PYRROLIDINONE
    • (S)-tert-butyl 2-oxopyrrolidin-3-ylcarbamate
    • Carbamic acid,N-[(3S)-2-oxo-3-pyrrolidinyl]-, 1,1-dimethylethyl ester
    • tert-butyl N-[(3S)-2-oxopyrrolidin-3-yl]carbamate
    • FD1232
    • (S)-(-)-3-Boc-aminopyrrolidin-2-one
    • Carbamic acid, [(3S)-2-oxo-3-pyrrolidinyl]-, 1,1-dimethylethyl ester
    • tert-butyl (S)-(2-oxopyrrolidin-3-yl)carbamate
    • (2-oxopyrrolidin-3-(S)-yl)-carbamic acid tert-butyl ester
    • [2-oxopyrrolidin-3-(S)-yl]-carbamic acid tert-bu
    • [2-oxopyrrolidin-3-(S)-yl]-carbamic acid tert-butyl ester
    • 1,1-Dimethylethyl N-[(3S)-2-oxo-3-pyrrolidinyl]carbamate (ACI)
    • Carbamic acid, (2-oxo-3-pyrrolidinyl)-, 1,1-dimethylethyl ester, (S)- (ZCI)
    • Carbamic acid, [(3S)-2-oxo-3-pyrrolidinyl]-, 1,1-dimethylethyl ester (9CI)
    • (S)-3-(tert-Butoxycarbonylamino)pyrrolidin-2-one
    • (S)-tert-Butyl(2-oxopyrrolidin-3-yl)carbamate
    • tert-Butyl (S)-N-(2-oxopyrrolidin-3-yl)carbamate
    • (S)-Boc-3-amino-2-pyrrolidinone,97%
    • MDL: MFCD03426144
    • Inchi: 1S/C9H16N2O3/c1-9(2,3)14-8(13)11-6-4-5-10-7(6)12/h6H,4-5H2,1-3H3,(H,10,12)(H,11,13)/t6-/m0/s1
    • InChI Key: DVWCHAUBYVZILO-LURJTMIESA-N
    • SMILES: N([C@H]1CCNC1=O)C(=O)OC(C)(C)C

Computed Properties

  • Exact Mass: 200.11600
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 245
  • XLogP3: 0.4
  • Topological Polar Surface Area: 67.4

Experimental Properties

  • PSA: 67.43000
  • LogP: 1.11930

tert-butyl N-[(3S)-2-oxopyrrolidin-3-yl]carbamate Security Information

tert-butyl N-[(3S)-2-oxopyrrolidin-3-yl]carbamate Customs Data

  • HS CODE:2933790090
  • Customs Data:

    China Customs Code:

    2933790090

    Overview:

    2933790090 Other lactams. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:9.0% general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933790090. other lactams. VAT:17.0%. Tax rebate rate:9.0%. . MFN tariff:9.0%. General tariff:20.0%

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tert-butyl N-[(3S)-2-oxopyrrolidin-3-yl]carbamate Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: 4-Methylmorpholine ,  Potassium hydroxide ,  Triphosgene Solvents: Acetonitrile ,  Water ;  20 °C
1.2 Reagents: Ammonium chloride Solvents: Water ;  15 s, 20 °C
Reference
Rapid and Mild Lactamization Using Highly Electrophilic Triphosgene in a Microflow Reactor
Fuse, Shinichiro ; Komuro, Keiji ; Otake, Yuma ; Masui, Hisashi ; Nakamura, Hiroyuki, Chemistry - A European Journal, 2021, 27(27), 7525-7532

Production Method 2

Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Dichloromethane ;  16 h, rt
1.2 Reagents: Diethyl ether ;  rt
Reference
Indazolecarboxamide derivatives as p38 inhibitors and their preparation and methods of use thereof
, World Intellectual Property Organization, , ,

Production Method 3

Reaction Conditions
1.1 Reagents: Sodium bicarbonate ,  BOP reagent Solvents: Dimethylformamide ;  12 h, rt
Reference
Protein synthesis with conformationally constrained cyclic dipeptides
Zhang, Chao; Bai, Xiaoguang; Dedkova, Larisa M.; Hecht, Sidney M., Bioorganic & Medicinal Chemistry, 2020, 28(22),

Production Method 4

Reaction Conditions
1.1 Reagents: 4-Methylmorpholine ,  1-Hydroxybenzotriazole Solvents: Tetrahydrofuran ;  15 min, rt → 60 °C; 4 h, 60 °C
Reference
Preparation of azaheterocyclic sulfonamides as factor Xa inhibitors
, United States, , ,

Production Method 5

Reaction Conditions
1.1 Reagents: 1,3-Cyclohexadiene Catalysts: Palladium Solvents: Tetrahydrofuran ;  5 min, reflux
Reference
Preparation and reactivity of aminoacyl pyroglutamates. Facile synthesis of 10-membered-ring cyclic dipeptides derived from 1,4-diaminobutyric and glutamic acids
Chulin, A. N.; Rodionov, I. L.; Baidakova, L. K.; Rodionova, L. N.; Balashova, T. A.; et al, Journal of Peptide Science, 2005, 11(3), 175-186

Production Method 6

Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Methanol ;  overnight, rt; 2 h, reflux
Reference
Preparation of indolylidenemethylpyrrolecarboxamides as inhibitors of VEGFR, PDEGFR, KIT, Flt-1, Flt-3, Flt-4, and RET kinase with reduced inhibition of AMPK.
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Production Method 7

Reaction Conditions
1.1 Reagents: Triethylamine ,  Hydrogen Catalysts: Palladium Solvents: Methanol ;  4 d, rt
Reference
A flexible approach to (S)-3-amino-2-pyrrolidinone derivatives
Tang, Tian; Zhu, Chen; Huang, Pei-Qiang, Heterocycles, 2004, 64, 121-128

Production Method 8

Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Dichloromethane ;  16 h, rt
Reference
Thiophene-2-carboxylic acid derivatives and their preparation and use for the treatment of flavivirus infections
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Production Method 9

Reaction Conditions
1.1 Reagents: Sodium bicarbonate ,  BOP reagent Solvents: Dimethylformamide ;  12 h, rt
Reference
Ribosome-mediated incorporation of peptides and peptidomimetics during cell-free translation
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Production Method 10

Reaction Conditions
1.1 Reagents: Triethylamine ,  1-Hydroxybenzotriazole ,  1-Ethyl-3-(3′-dimethylaminopropyl)carbodiimide hydrochloride Solvents: Tetrahydrofuran ;  15 min, rt → 60 °C; 4 h, 60 °C
Reference
Preparation of N-(oxopyrrolidinyl)naphthalenesulfonamides and analogs as factor Xa inhibitors
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Production Method 11

Reaction Conditions
1.1 Reagents: Triethylamine ,  1-Hydroxybenzotriazole ,  1-Ethyl-3-(3′-dimethylaminopropyl)carbodiimide hydrochloride Solvents: Tetrahydrofuran ;  15 min, 60 °C; 4 h, 60 °C
Reference
Preparation of [(sulfonamidooxopyrrolidino)methyl]benzamidines as factor Xa inhibitors
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Production Method 12

Reaction Conditions
1.1 Reagents: Triethylamine ,  1-Ethyl-3-(3′-dimethylaminopropyl)carbodiimide ,  Hydroxybenzotriazole Solvents: Tetrahydrofuran
Reference
Design and Structure-Activity Relationships of Potent and Selective Inhibitors of Blood Coagulation Factor Xa
Ewing, William R.; Becker, Michael R.; Manetta, Vincent E.; Davis, Roderick S.; Pauls, Henry W.; et al, Journal of Medicinal Chemistry, 1999, 42(18), 3557-3571

tert-butyl N-[(3S)-2-oxopyrrolidin-3-yl]carbamate Raw materials

tert-butyl N-[(3S)-2-oxopyrrolidin-3-yl]carbamate Preparation Products

Additional information on tert-butyl N-[(3S)-2-oxopyrrolidin-3-yl]carbamate

Introduction to Tert-butyl N-[(3S)-2-oxopyrrolidin-3-yl]carbamate (CAS No. 92235-34-2)

Tert-butyl N-[(3S)-2-oxopyrrolidin-3-yl]carbamate, a compound with the chemical formula C9H14N2O3, is a significant molecule in the field of pharmaceutical chemistry. This compound is characterized by its tert-butyl group and the (3S)-2-oxopyrrolidin-3-yl moiety, which contribute to its unique chemical properties and potential biological activities. With a CAS number of 92235-34-2, it has garnered attention for its role in the development of novel therapeutic agents.

The (3S)-2-oxopyrrolidin-3-yl part of the molecule is particularly noteworthy, as it is derived from pyrrolidine, a heterocyclic compound that is frequently used in medicinal chemistry due to its ability to mimic biological structures and enhance binding affinity. The stereochemistry at the 3-position, specifically the (S) configuration, plays a crucial role in determining the compound's interactions with biological targets. This aspect has been extensively studied in recent years, leading to a deeper understanding of how stereochemistry influences drug efficacy and selectivity.

In recent years, there has been a growing interest in the development of carbamate-based compounds for their potential applications in treating various diseases. Carbamates are known for their versatility in drug design, often serving as intermediates or active ingredients in pharmaceutical formulations. The tert-butyl group in Tert-butyl N-[(3S)-2-oxopyrrolidin-3-yl]carbamate not only enhances the compound's lipophilicity but also provides stability against hydrolysis, making it an attractive candidate for further investigation.

Current research in this area has highlighted the importance of optimizing the structure of carbamate derivatives to improve their pharmacokinetic properties. Studies have shown that modifications at the nitrogen and oxygen atoms can significantly alter the compound's bioavailability and metabolic pathways. The (3S)-2-oxopyrrolidin-3-yl moiety, in particular, has been found to interact with specific enzymes and receptors, suggesting its potential as a lead compound for drug development.

One of the most promising applications of Tert-butyl N-[(3S)-2-oxopyrrolidin-3-yl]carbamate is in the treatment of neurological disorders. The pyrrolidine scaffold is known to have neuroprotective properties, and the (S) configuration has been shown to enhance binding affinity to certain neurotransmitter receptors. Preliminary studies have indicated that this compound may have potential benefits in managing conditions such as Alzheimer's disease and Parkinson's disease by modulating neurotransmitter activity.

The synthesis of Tert-butyl N-[(3S)-2-oxopyrrolidin-3-yl]carbamate involves multi-step organic reactions, requiring careful control of reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as chiral resolution and catalytic hydrogenation, are often employed to achieve the desired stereochemical purity. The development of efficient synthetic routes is crucial for scaling up production and making this compound more accessible for further research.

In conclusion, Tert-butyl N-[(3S)-2-oxopyrrolidin-3-yl]carbamate (CAS No. 92235-34-2) is a promising compound with significant potential in pharmaceutical applications. Its unique structural features, including the tert-butyl group and the (3S)-2-oxopyrrolidin-3-yl moiety, make it an attractive candidate for further investigation. Ongoing research aims to explore its therapeutic potential and optimize its pharmacological properties for treating various diseases, particularly neurological disorders. As our understanding of molecular interactions continues to evolve, compounds like Tert-butyl N-[(3S)]-2 oxopyrrolidin - - - - - - - - - - - - - - -- carbamate are poised to play a crucial role in the next generation of medicinal chemistry.

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